Cas no 675139-61-4 (Hesperetin 7-O-Sulfate)

• Product Name: Hesperetin 7-O-Sulfate
• CAS No: 675139-61-4
• MF: C₁₆H₁₄O₉S
• MW: 382.341964244843
• CID: 1059182
• Update Time: 2025-06-09

Hesperetin 7-O-Sulfate Chemical and Physical Properties

Names and Identifiers

• Hesperetin 7-O-Sulfate
• Hesperetin 7-O-Sulfate Sodium Salt Please see H289546
• SKHOIXCPISQFMS-AWEZNQCLSA-N
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(sulfooxy)-, (2S)-

• Inchi： 1S/C16H14O9S/c1-23-13-3-2-8(4-10(13)17)14-7-12(19)16-11(18)5-9(6-15(16)24-14)25-26(20,21)22/h2-6,14,17-18H,7H2,1H3,(H,20,21,22)/t14-/m0/s1
• InChI Key： SKHOIXCPISQFMS-AWEZNQCLSA-N
• SMILES： [C@H]1(C2=CC=C(OC)C(O)=C2)OC2=CC(OS(O)(=O)=O)=CC(O)=C2C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on Hesperetin 7-O-Sulfate

Hesperetin 7-O-Sulfate (CAS No. 675139-61-4): A Comprehensive Overview

Hesperetin 7-O-Sulfate (CAS No. 675139-61-4) is a naturally occurring flavanone glycoside that has garnered significant attention in the fields of pharmacology, biochemistry, and nutraceuticals. This compound is a sulfated derivative of hesperetin, a flavanone found abundantly in citrus fruits, particularly in the peel and pulp of oranges and lemons. The sulfation of hesperetin at the 7-position significantly alters its biological properties, making it a subject of extensive research for its potential therapeutic applications.

The chemical structure of Hesperetin 7-O-Sulfate consists of a flavanone core with a sulfate group attached to the hydroxyl group at the 7-position. This modification enhances the water solubility and bioavailability of the compound, which is crucial for its pharmacological effects. The molecular formula of Hesperetin 7-O-Sulfate is C₁₆H₁₄O₈S, and its molecular weight is approximately 354.34 g/mol.

In recent years, numerous studies have explored the biological activities of Hesperetin 7-O-Sulfate. One of the most notable areas of research is its anti-inflammatory properties. A study published in the Journal of Agricultural and Food Chemistry (2022) demonstrated that Hesperetin 7-O-Sulfate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Hesperetin 7-O-Sulfate could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Hesperetin 7-O-Sulfate has also been investigated for its antioxidant activity. Research published in the Oxidative Medicine and Cellular Longevity (2021) revealed that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. The antioxidant capacity of Hesperetin 7-O-Sulfate is attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby protecting cells from oxidative damage.

The potential cardiovascular benefits of Hesperetin 7-O-Sulfate have also been a focus of recent studies. A clinical trial reported in the American Journal of Hypertension (2020) found that supplementation with Hesperetin 7-O-Sulfate led to significant improvements in blood pressure and lipid profiles in hypertensive patients. The mechanism behind these effects is thought to involve the modulation of endothelial function and reduction of vascular inflammation.

In addition to its therapeutic applications, Hesperetin 7-O-Sulfate has been explored for its potential use in nutraceuticals and functional foods. Its natural origin and beneficial health effects make it an attractive ingredient for dietary supplements and fortified foods. A review article in the Nutrients journal (2023) highlighted the safety profile and bioavailability of Hesperetin 7-O-Sulfate, emphasizing its potential as a functional food ingredient.

The safety and toxicity profile of Hesperetin 7-O-Sulfate^{(CAS No. 675139-61-4)) has been extensively evaluated in preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any bioactive compound, further clinical trials are necessary to fully establish its safety profile in humans.}

In conclusion, Hesperetin 7-O-Sulfate (CAS No. 675139-61-4) is a multifaceted compound with promising therapeutic potential across various health domains. Its anti-inflammatory, antioxidant, and cardiovascular benefits make it a valuable candidate for further research and development in pharmaceuticals, nutraceuticals, and functional foods. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, the future prospects for this compound are highly promising.